Cas no 27711-63-3 (1,3-Benzenedimethanol,5-methyl-)

1,3-Benzenedimethanol,5-methyl- Properties

Names and Identifiers

• 1,3-Benzenedimethanol,5-methyl-
• [3-(hydroxymethyl)-5-methylphenyl]methanol
• (3-hydroxymethyl-5-methyl-phenyl)-methanol
• 1,3-bis-hydroxymethyl-5-methyl-benzene
• 1,3-Bis-hydroxymethyl-5-methyl-benzol
• 11.31-Dioxy-1.3.5-trimethyl-benzol
• 3,5-bis(hydroxymethyl)toluene
• AC1L7T9V
• NSC243674
• SureCN501769
• DTXSID80311489
• AMY30402
• F95344
• 27711-63-3
• SCHEMBL501769
• A1-49063
• J-400708
• 1,3-BenzenediMethanol, 5-Methyl
• NSC-243674
• 5-Methyl-1,3-benzenedimethanol
• (5-Methyl-1,3-phenylene)dimethanol
• +Expand

• MDL： MFCD14636222
• InChIKey： RQYHAFYMNBWIML-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12O2/c1-7-2-8(5-10)4-9(3-7)6-11/h2-4,10-11H,5-6H2,1H3
• SMILES： CC1=CC(=CC(=C1)CO)CO

Computed Properties

• Exact Mass: 152.08376
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.084
• Heavy Atom Count: 11
• Complexity: 102
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 0.97960
• PSA: 40.46
• Refractive Index: 1.573
• Boiling Point: 308.5°Cat760mmHg
• Flash Point: 152.6°C
• Density: 1.141